Cas no 2225155-90-6 ((3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid)

• Product Name: (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid
• CAS No: 2225155-90-6
• MF: C₁₁H₁₅BFNO₂
• MW: 223.05
• CID: 5144054
• PubChem ID: 133555131
• Update Time: 2025-06-13

(3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid
• Boronic acid, B-[3-fluoro-5-(1-piperidinyl)phenyl]-
• [3-fluoro-5-(piperidin-1-yl)phenyl]boronic acid
• 2225155-90-6
• 3-Fluoro-5-(piperidin-1-yl)phenylboronic acid
• (3-fluoro-5-piperidin-1-ylphenyl)boronic acid
• 3-Fluoro-5-(piperidin-1-yl)phenylboronicacid
• CS-0178233

• Inchi： 1S/C11H15BFNO2/c13-10-6-9(12(15)16)7-11(8-10)14-4-2-1-3-5-14/h6-8,15-16H,1-5H2
• InChI Key： KQDSZZRGSVZSJR-UHFFFAOYSA-N
• SMILES： B(C1=CC(N2CCCCC2)=CC(F)=C1)(O)O

Computed Properties

• Exact Mass: 223.1179870g/mol
• Monoisotopic Mass: 223.1179870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid

Recent Advances in the Application of (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid (CAS: 2225155-90-6) in Chemical Biology and Pharmaceutical Research

The compound (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid (CAS: 2225155-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative, characterized by the presence of a fluorine atom and a piperidinyl group, has shown promise in various therapeutic and diagnostic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

One of the most notable applications of (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Researchers have successfully utilized this compound to synthesize complex heterocyclic scaffolds, which are often found in drug candidates targeting cancer and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in constructing biaryl ethers, a class of compounds with potent anti-inflammatory properties.

In addition to its synthetic utility, (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may act as a modulator of certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of metabolic disorders. The fluorine atom in its structure is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for further optimization. However, detailed mechanistic studies and in vivo evaluations are still needed to fully elucidate its therapeutic potential.

Recent advancements in analytical techniques have also facilitated the characterization of this compound at the molecular level. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its purity and structural integrity, which are essential for its use in high-throughput screening and drug discovery campaigns. Furthermore, computational modeling studies have provided insights into its binding modes with various biological targets, paving the way for rational drug design.

Despite its promising attributes, challenges remain in the large-scale production and formulation of (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid. Issues such as solubility and stability under physiological conditions need to be addressed to fully exploit its potential in clinical settings. Ongoing research is focused on developing novel delivery systems, such as nanoparticle-based carriers, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, (3-fluoro-5-(piperidin-1-yl)phenyl)boronic acid (CAS: 2225155-90-6) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to direct therapeutic intervention, highlighting its multifaceted role in drug discovery. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of next-generation therapeutics.